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Compound of Interest

Compound Name: JNJ-40929837 succinate

Cat. No.: B15569306

Technical Support Center: JNJ-40929837
Succinate

Welcome to the technical support center for INJ-40929837 succinate. This resource is
designed to assist researchers, scientists, and drug development professionals with best
practices for storing, handling, and utilizing this compound in experimental settings.

Understanding JNJ-40929837 Succinate

JNJ-40929837 is a potent and selective, orally active inhibitor of leukotriene A4 hydrolase
(LTA4H).[1][2] LTA4H is a bifunctional zinc metalloenzyme that plays a critical role in the
inflammatory process by catalyzing the conversion of leukotriene A4 (LTA4) to leukotriene B4
(LTB4), a powerful pro-inflammatory mediator.[3][4][5][6] By inhibiting LTA4H, JNJ-40929837
effectively blocks the production of LTB4, thereby reducing the inflammatory response.[3] This
mechanism makes it a valuable tool for research in areas such as asthma, chronic obstructive
pulmonary disease (COPD), and other inflammatory conditions.[1][3]

Signaling Pathway of LTA4H Inhibition

The diagram below illustrates the mechanism of action for INJ-40929837 succinate within the
leukotriene biosynthetic pathway.
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Mechanism of Action of JNJ-40929837 Succinate
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General Workflow for In Vitro LTA4H Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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